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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1-
Tetradecene, tailored for researchers, scientists, and drug development professionals.

Following these procedural steps is critical for ensuring laboratory safety and regulatory

compliance.

Immediate Safety and Handling Precautions
Before handling 1-Tetradecene for disposal, it is crucial to be aware of its primary hazards.

This substance may be fatal if swallowed and enters the airways (aspiration hazard) and can

cause skin dryness or cracking upon repeated exposure.[1] Always handle 1-Tetradecene in

accordance with good industrial hygiene and safety practices.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses and a face shield. Equipment should be tested

and approved under appropriate government standards such as NIOSH (US) or EN 166

(EU).[2]

Hand Protection: Handle with chemically resistant gloves. Inspect gloves prior to use and

use a proper glove removal technique to avoid skin contact. Dispose of contaminated gloves

after use in accordance with applicable laws and good laboratory practices.[2]

Respiratory Protection: Use in a well-ventilated area. If vapors or mists are generated, use a

respirator.[2][3]

Quantitative Safety Data
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The following table summarizes key quantitative data for 1-Tetradecene, essential for risk

assessment and safe handling.

Property Value Citation(s)

Hazard Classification Aspiration Hazard, Category 1

Signal Word Danger [3]

Hazard Statements
H304: May be fatal if

swallowed and enters airways.
[3][4]

Flash Point 110 °C (230 °F) [4]

Auto-ignition Temperature 235 °C (455 °F) [4]

Density 0.77 g/cm³ (at 20 °C) [4]

Initial Threshold Screening
29 μg/m³ (based on an annual

averaging time)
[2]

Step-by-Step Disposal Protocol
Disposal of 1-Tetradecene must be treated as hazardous waste and managed in compliance

with all federal, state, and local regulations.[3][5] Never discharge 1-Tetradecene or its waste

into sewers or the environment.[2][3][6]

1. Waste Segregation and Collection:

Identify Waste: Any surplus, non-recyclable, or contaminated 1-Tetradecene is considered

hazardous waste.[2][7] This includes materials used for spill cleanup.

Use Appropriate Containers: Collect liquid 1-Tetradecene waste in a designated, chemically

compatible container.[8][9] The container must be in good condition, with a secure, leak-

proof lid.[5][8] It is recommended to use the original container if possible, or a new container

made of appropriate material.

Avoid Mixing: Do not mix 1-Tetradecene waste with other waste streams, especially

incompatible chemicals.[8]
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2. Container Labeling:

Clear Identification: Clearly label the waste container with "Hazardous Waste" and the

chemical name "1-Tetradecene".[8][9]

Hazard Symbols: Affix appropriate hazard pictograms (e.g., GHS08 health hazard symbol).

[4]

3. Storage in the Laboratory:

Designated Area: Store the sealed waste container in a designated satellite accumulation

area that is at or near the point of generation.[9]

Safe Storage Conditions: Keep the container tightly closed and upright in a cool, dry, and

well-ventilated place.[2][3] If flammable solvent waste is present, store it in a suitable

flammable storage cabinet.[8]

Secondary Containment: Use secondary containment, such as a tray, to catch potential

leaks.[8]

4. Final Disposal:

Licensed Disposal Vendor: Arrange for the collection and disposal of the waste through a

licensed hazardous waste disposal company or an approved waste disposal plant.[2][3][6]

Regulatory Compliance: Ensure the entire process adheres to the Resource Conservation

and Recovery Act (RCRA) in the United States and other relevant local and national

regulations.[3][5]

Accidental Release and Spill Management
In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[2]

Experimental Protocol for Spill Cleanup:
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Control and Contain: Prevent further leakage or spillage if it is safe to do so. Prevent the spill

from entering drains.[2][3]

Absorb: Soak up the spilled 1-Tetradecene with an inert, non-combustible absorbent

material such as sand, silica gel, or a universal binder.[2][3]

Collect: Carefully collect the absorbent material and place it into a suitable, closed, and

labeled container for disposal as hazardous waste.[2][3]

Decontaminate: Clean the affected area thoroughly.

Dispose: Dispose of the collected waste and any contaminated PPE following the hazardous

waste protocol outlined above.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Tetradecene waste.
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Caption: Logical workflow for 1-Tetradecene waste handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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